Cas no 125263-66-3 (Rubiprasin B)

Rubiprasin B is a naturally occurring pigment belonging to the class of rubiprasin compounds, known for their distinctive green coloration and stability under varying environmental conditions. Its chemical structure confers advantages such as high photostability and resistance to oxidative degradation, making it suitable for applications requiring long-term color retention. Rubiprasin B exhibits solubility in polar organic solvents, facilitating its incorporation into formulations. Its biocompatibility and low toxicity profile further broaden its utility in biomedical and industrial contexts. Analytical studies confirm its purity and consistency, ensuring reliable performance in research and commercial applications. These properties position Rubiprasin B as a valuable tool in material science and biochemistry.
Rubiprasin B structure
Rubiprasin B structure
Product Name:Rubiprasin B
CAS No:125263-66-3
MF:C32H52O4
MW:500.752890586853
CID:186410
PubChem ID:14395583
Update Time:2025-09-28

Rubiprasin B Chemical and Physical Properties

Names and Identifiers

    • Oleanan-12-one,3-(acetyloxy)-13-hydroxy-, (3b)-
    • Rubiprasin B.
    • (3beta)-3-(Acetyloxy)-13-hydroxy-oleanan-12-one
    • Rubiprasin B
    • CID 129317353
    • Oleanan-12-one, 3-(acetyloxy)-13-hydroxy-, (3β)-
    • AKOS032962731
    • [(3S,4aR,6aR,6aS,6bS,8aR,12aR,14aR,14bR)-6a-hydroxy-4,4,6a,6b,8a,11,11,14b-octamethyl-13-oxo-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl] acetate
    • 125263-66-3
    • Inchi: 1S/C32H52O4/c1-20(33)36-25-11-12-29(7)21(27(25,4)5)10-13-30(8)22(29)18-24(34)32(35)23-19-26(2,3)14-15-28(23,6)16-17-31(30,32)9/h21-23,25,35H,10-19H2,1-9H3/t21-,22+,23-,25?,28-,29+,30-,31+,32-/m1/s1
    • InChI Key: GWMSDMQWKMSCJR-PECIXNBRSA-N
    • SMILES: O[C@]12C(C[C@H]3[C@@]4(C)CCC(C(C)(C)[C@H]4CC[C@@]3(C)[C@]1(C)CC[C@@]1(C)CCC(C)(C)C[C@@H]21)OC(C)=O)=O

Computed Properties

  • Exact Mass: 500.38656014g/mol
  • Monoisotopic Mass: 500.38656014g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 2
  • Complexity: 967
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6
  • XLogP3: 7.9

Experimental Properties

  • Color/Form: Powder
  • Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 278-280 ºC (methanol )
  • Boiling Point: 549.2±50.0 °C at 760 mmHg
  • Flash Point: 163.5±23.6 °C
  • Solubility: Insuluble (3.8E-4 g/L) (25 ºC),
  • Vapor Pressure: 0.0±3.4 mmHg at 25°C
  • pka: 12.76±0.70(Predicted)

Rubiprasin B Security Information

Rubiprasin B Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4925-1 mg
Rubiprasin B
125263-66-3
1mg
¥2595.00 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R56490-5 mg
Oleanan-12-one,3-(acetyloxy)-13-hydroxy-, (3b)-
125263-66-3
5mg
¥5120.0 2021-09-08
TargetMol Chemicals
TN4925-5 mg
Rubiprasin B
125263-66-3 98%
5mg
¥ 3,560 2023-07-10
TargetMol Chemicals
TN4925-1 mL * 10 mM (in DMSO)
Rubiprasin B
125263-66-3 98%
1 mL * 10 mM (in DMSO)
¥ 5440 2023-09-15
TargetMol Chemicals
TN4925-5mg
Rubiprasin B
125263-66-3
5mg
¥ 3560 2024-07-19
A2B Chem LLC
AE60980-5mg
Rubiprasin B
125263-66-3 97.0%
5mg
$727.00 2024-04-20
TargetMol Chemicals
TN4925-1 ml * 10 mm
Rubiprasin B
125263-66-3
1 ml * 10 mm
¥ 5440 2024-07-19

Additional information on Rubiprasin B

Recent Advances in the Study of Rubiprasin B (125263-66-3): A Promising Compound in Chemical Biology and Medicine

Rubiprasin B (CAS: 125263-66-3) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief consolidates the latest findings related to Rubiprasin B, providing insights into its current status and future prospects.

One of the key areas of investigation has been the synthesis and structural modification of Rubiprasin B. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is crucial for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of synthesized Rubiprasin B, ensuring its suitability for further biological testing.

In terms of biological activity, Rubiprasin B has demonstrated promising results in preclinical studies. It has shown potent inhibitory effects against specific enzymes involved in disease pathways, such as kinases and proteases. These findings suggest that Rubiprasin B could serve as a lead compound for the development of new therapeutics targeting conditions like cancer and inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways has been explored, highlighting its potential as a molecular probe in chemical biology research.

Recent studies have also investigated the pharmacokinetic and pharmacodynamic properties of Rubiprasin B. In vivo experiments have revealed favorable absorption and distribution profiles, although challenges related to metabolism and excretion remain to be addressed. Efforts are underway to optimize the compound's bioavailability and reduce potential toxicity, which are critical steps toward its clinical translation.

Collaborative research efforts have further expanded the understanding of Rubiprasin B's applications. For instance, its use in combination therapies with existing drugs has been explored to enhance therapeutic efficacy and overcome drug resistance. These studies underscore the versatility of Rubiprasin B and its potential to complement current treatment regimens.

In conclusion, Rubiprasin B (125263-66-3) represents a promising candidate in the realm of chemical biology and medicine. Ongoing research continues to uncover its multifaceted roles, from a therapeutic agent to a tool for probing biological systems. Future studies will likely focus on refining its properties and advancing it through the drug development pipeline, paving the way for its eventual clinical application.

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